Cas no 1152541-63-3 (2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole)

• Product Name: 2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole
• CAS No: 1152541-63-3
• MF: C₁₀H₆ClF₂NO
• MW: 229.610548496246
• CID: 5073153
• Update Time: 2025-08-10

2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-(2,4-difluorophenyl)oxazole
• 2-(chloromethyl)-5-(2,4-difluorophenyl)-1,3-oxazole
• 2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole

• Inchi： 1S/C10H6ClF2NO/c11-4-10-14-5-9(15-10)7-2-1-6(12)3-8(7)13/h1-3,5H,4H2
• InChI Key： FTQJMSLILLNRKP-UHFFFAOYSA-N
• SMILES： ClCC1=NC=C(C2C=CC(=CC=2F)F)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole

Introduction to 2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole (CAS No. 1152541-63-3)

2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole, identified by the chemical abstracts service number 1152541-63-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This oxazole derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The compound's molecular framework integrates a chloromethyl group with a 2,4-difluorophenyl substituent, both of which contribute to its distinct reactivity and interaction capabilities with biological targets.

The chloromethyl moiety, particularly, is a versatile functional group that enables various chemical transformations, including nucleophilic additions and cross-coupling reactions. These properties make 2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole a valuable intermediate in synthesizing more complex molecules. In contrast, the 2,4-difluorophenyl aromatic ring introduces electron-withdrawing effects and influences the electronic properties of the molecule, which can modulate its binding affinity and selectivity in biological assays.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing novel therapeutics. The presence of fluorine atoms in the 2,4-difluorophenyl group enhances metabolic stability and improves pharmacokinetic profiles of drug candidates. This has led to increased interest in fluorinated oxazoles as scaffolds for small-molecule drugs. For instance, studies have demonstrated that fluorinated oxazoles exhibit inhibitory activity against various enzymes and receptors, making them promising candidates for treating inflammatory diseases, infectious disorders, and even certain types of cancer.

The synthesis of 2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Typically, the preparation starts with the functionalization of an oxazole core followed by the introduction of the chloromethyl group and the 2,4-difluorophenyl substituent. Modern synthetic methodologies often employ catalytic systems that enhance efficiency and minimize byproduct formation. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the aromatic ring with high precision.

In terms of biological activity, preliminary studies on 2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole have revealed intriguing properties that warrant further investigation. The compound has shown potential as an inhibitor of certain kinases and proteases, which are critical targets in oncology research. Additionally, its ability to interact with DNA-binding proteins has been explored in vitro, suggesting possible applications in gene therapy or anti-viral therapies. These findings underscore the compound's significance as a lead molecule for developing novel pharmaceutical agents.

The structural features of 2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole also make it an attractive candidate for material science applications. Fluorinated heterocycles are known for their stability and unique electronic properties, which can be leveraged in designing advanced materials such as organic semiconductors or liquid crystals. Furthermore, the presence of both electrophilic and aromatic regions allows for diverse functionalization strategies, enabling the creation of hybrid materials with tailored properties.

As research continues to uncover new applications for this compound, collaborations between academic institutions and pharmaceutical companies are likely to expand its utility in drug development pipelines. High-throughput screening (HTS) techniques combined with computational modeling can accelerate the process of identifying derivatives with enhanced potency and reduced toxicity. The integration of machine learning algorithms into virtual screening protocols has further streamlined the identification of promising candidates for experimental validation.

The regulatory landscape for novel chemical entities like 2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole is another critical consideration. Compliance with international guidelines ensures that synthesized compounds are safe for laboratory use and do not pose environmental hazards during disposal or production processes. Manufacturers must adhere to Good Manufacturing Practices (GMP) to maintain consistency in quality across batches.

In conclusion,2-(Chloromethyl)-5-(2,4-difluorophenyl)oxazole (CAS No. 1152541-63-3) represents a fascinating compound with broad potential applications in pharmaceuticals and materials science. Its unique structural composition—featuring both a reactive chloromethyl group and an electron-deficient 2,4-difluorophenyl moiety—makes it a versatile building block for synthetic chemistry. Continued research into its biological activities will likely uncover new therapeutic opportunities while also advancing our understanding of fluorinated heterocycles' roles in modern medicine.